N~1~-(2,3-dihydro-1H-inden-5-yl)-N~3~-(phenylsulfonyl)-beta-alaninamide

• IUPAC Name: 3-(benzenesulfonamido)-N-(2,3-dihydro-1H-inden-5-yl)propanamide
• InChI: InChI=1S/C18H20N2O3S/c21-18(20-16-10-9-14-5-4-6-15(14)13-16)11-12-19-24(22,23)17-7-2-1-3-8-17/h1-3,7-10,13,19H,4-6,11-12H2,(H,20,21)
• InChI Key: UFUHJWFWLGKPAN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CCNS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C18H20N2O3S
• Molecular Weight: 344.4 g/mol

Description

N~1~-(2,3-dihydro-1H-inden-5-yl)-N~3~-(phenylsulfonyl)-beta-alaninamide, commonly known as Compound 21, is a novel beta-alanine derivative that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound has been shown to exhibit promising effects in various biochemical and physiological processes, making it a potential candidate for drug development.

Mechanism of Action

The exact mechanism of action of Compound 21 is not fully understood. However, studies have suggested that this compound exerts its effects by activating the peroxisome proliferator-activated receptor delta (PPARδ) pathway, which regulates various physiological processes such as lipid metabolism, glucose homeostasis, and inflammation.
Biochemical and Physiological Effects:
Compound 21 has been shown to exhibit various biochemical and physiological effects. Studies have shown that this compound can improve insulin sensitivity, reduce inflammation, and inhibit cancer cell growth. Additionally, this compound has been shown to increase mitochondrial biogenesis and improve exercise performance.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Compound 21 in lab experiments is its potency and specificity. This compound exhibits potent effects at low concentrations, making it an ideal candidate for in vitro and in vivo studies. However, one of the limitations of using this compound is its poor solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on Compound 21. One of the potential applications of this compound is in the development of novel anti-cancer drugs. Studies have shown that Compound 21 exhibits potent anti-cancer effects by inducing apoptosis and inhibiting cancer cell growth. Additionally, this compound has been shown to improve insulin sensitivity, making it a potential candidate for the treatment of diabetes. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of Compound 21 involves the reaction of N-phenylsulfonyl-beta-alanine with 2,3-dihydro-1H-inden-5-amine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting product is then purified through various techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

Compound 21 has been extensively studied for its potential therapeutic applications in various diseases such as cancer, diabetes, and cardiovascular diseases. Studies have shown that this compound exhibits potent anti-inflammatory, anti-cancer, and anti-diabetic effects, making it a potential candidate for drug development.